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  4. [(3S,8R,9S,10R,13S)-17-Acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
[(3S,8R,9S,10R,13S)-17-Acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate [(3S,8R,9S,10R,13S)-17-Acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Brand Name: Vulcanchem
CAS No.: 2453-93-2
VCID: VC0056634
InChI: InChI=1S/C23H30O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,7-8,17-18,21H,6,9-13H2,1-4H3/t17-,18-,21-,22-,23+/m0/s1
SMILES: CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula: C23H30O3
Molecular Weight: 354.5 g/mol

[(3S,8R,9S,10R,13S)-17-Acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate

CAS No.: 2453-93-2

Reference Standards

VCID: VC0056634

Molecular Formula: C23H30O3

Molecular Weight: 354.5 g/mol

[(3S,8R,9S,10R,13S)-17-Acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate - 2453-93-2

CAS No. 2453-93-2
Product Name [(3S,8R,9S,10R,13S)-17-Acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Molecular Formula C23H30O3
Molecular Weight 354.5 g/mol
IUPAC Name [(3S,8R,9S,10R,13S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C23H30O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,7-8,17-18,21H,6,9-13H2,1-4H3/t17-,18-,21-,22-,23+/m0/s1
Standard InChIKey QLMXZKMIBONXSF-KCRBMJMASA-N
Isomeric SMILES CC(=O)C1=CC=C2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C
SMILES CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Canonical SMILES CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Synonyms 3β-hydroxypregna-5,14,16-trien-20-one;
PubChem Compound 7470997
Last Modified Nov 11 2021
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